Cas no 78551-38-9 ((3S)-3-methylpiperazin-2-one)

(3S)-3-methylpiperazin-2-one Properties

Names and Identifiers

• (S)-3-Methylpiperazin-2-one
• (S)-3-Methyl-2-ketopiperazine
• 2-Piperazinone,3-methyl-, (3S)-
• (3S)-3-methyl-2-piperazinone
• (S)-3-Methyl-2-oxo-piperazine
• (3S)-3-Methylpiperazin-2-one
• (S)-3-methyl-piperazin-2-one
• (S)-3-Methyl-2-oxopiperazine
• BSPUWRUTIOUGMZ-BYPYZUCNSA-N
• 2295AC
• AB37140
• FCH1122844
• NE63109
• AK114117
• AX8048954
• AB007050
• SCHEMBL325884
• (S)-3-Methyl-2-ketopiperazine, >=99.0% (GC)
• AKOS016843840
• AS-30221
• 78551-38-9
• AC-29443
• CS-0130514
• MFCD07373459
• DTXSID00525965
• A865020
• DB-075483
• +Expand

• MDL： MFCD07373459
• InChIKey： BSPUWRUTIOUGMZ-BYPYZUCNSA-N
• Inchi： 1S/C5H10N2O/c1-4-5(8)7-3-2-6-4/h4,6H,2-3H2,1H3,(H,7,8)/t4-/m0/s1
• SMILES： O=C1[C@]([H])(C([H])([H])[H])N([H])C([H])([H])C([H])([H])N1[H]

Computed Properties

• Exact Mass: 114.07900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 114.079312947g/mol
• Heavy Atom Count: 8
• Complexity: 103
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.7
• Topological Polar Surface Area: 41.1

Experimental Properties

• LogP: -0.24810
• PSA: 41.13000
• Refractive Index: 1.434
• Boiling Point: 289.6°C at 760 mmHg
• Flash Point: 148.7°C
• Solubility: Soluble (302 g/l) (25 º C),
• Density: 0.992±0.06 g/cm3 (20 ºC 760 Torr),

(3S)-3-methylpiperazin-2-one Security Information

• Symbol: GHS08
• WGK Germany：2
• Safety Term：26-36/37
• Safety Instruction： S26; S36/37
• Risk Phrases：R36; R43
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H319-H334
• Warning Statement： P261-P305+P351+P338-P342+P311
• Risk Phrases： 36-43
• Signal Word：Danger
• FLUKA BRAND F CODES：10

(3S)-3-methylpiperazin-2-one Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%